Cas no 151434-99-0 (1,2-Cyclohexanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-)

• Product name: 1,2-Cyclohexanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-
• CAS No: 151434-99-0
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 1324673
• PubChem ID: 13233201

1,2-Cyclohexanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, mono(phenylmethyl) ester, (1S,2R)-
• SS-5158
• 151434-99-0
• 2-(Benzyloxycarbonyl)cyclohexanecarboxylic acid
• AKOS037655817
• starbld0026347
• 2-[(benzyloxy)carbonyl]cyclohexane-1-carboxylic acid
• SCHEMBL7897964
• 2-phenylmethoxycarbonylcyclohexane-1-carboxylic acid
• 2-((Benzyloxy)carbonyl)cyclohexane-1-carboxylic acid

• Inchi： InChI=1S/C15H18O4/c16-14(17)12-8-4-5-9-13(12)15(18)19-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,17)
• InChI Key： HTICJOPDXYGIBI-UHFFFAOYSA-N
• SMILES： C1CCC(C(C1)C(=O)O)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 261.11271
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43